![molecular formula C18H20N2OS2 B306068 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306068.png)
5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that belongs to the thieno[2,3-d]pyrimidin-4(3H)-one family. It is an important compound used in scientific research for its various applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to exert its biological activities by inhibiting the activity of specific enzymes or proteins involved in the pathogenesis of various diseases. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce the replication of viruses, and inhibit the growth of fungi and bacteria. It has also been reported to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its wide range of biological activities, its ease of synthesis, and its low toxicity. However, its limitations include its poor solubility in water, which may affect its bioavailability, and its limited stability under certain conditions.
Future Directions
There are many future directions for the research and development of 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is the development of new derivatives with improved biological activities and pharmacokinetic properties. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, viral infections, and fungal infections. Additionally, its mechanism of action and its interactions with specific enzymes or proteins should be further elucidated to better understand its biological activities.
Synthesis Methods
The synthesis of 5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction between 3-methylbenzaldehyde and 2-amino-4,5-dimethylthiophene-3-carboxylic acid, followed by the addition of propyl mercaptan and cyclization. The reaction is carried out under reflux in acetic acid and yields the desired compound in good yields.
Scientific Research Applications
5,6-dimethyl-3-(3-methylphenyl)-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various biologically active compounds. It has been reported to exhibit anticancer, antiviral, antifungal, and antibacterial activities. It is also used in the development of new drugs for the treatment of various diseases, including cancer, viral infections, and fungal infections.
properties
Molecular Formula |
C18H20N2OS2 |
---|---|
Molecular Weight |
344.5 g/mol |
IUPAC Name |
5,6-dimethyl-3-(3-methylphenyl)-2-propylsulfanylthieno[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C18H20N2OS2/c1-5-9-22-18-19-16-15(12(3)13(4)23-16)17(21)20(18)14-8-6-7-11(2)10-14/h6-8,10H,5,9H2,1-4H3 |
InChI Key |
IRNFMGWYXGGEQU-UHFFFAOYSA-N |
SMILES |
CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC(=C3)C |
Canonical SMILES |
CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=CC(=C3)C |
Origin of Product |
United States |
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